2-(Tert-butoxy)pyridine-4-carboxylic acid
CAS No.: 1039950-66-7
Cat. No.: VC3354457
Molecular Formula: C10H13NO3
Molecular Weight: 195.21 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1039950-66-7 |
---|---|
Molecular Formula | C10H13NO3 |
Molecular Weight | 195.21 g/mol |
IUPAC Name | 2-[(2-methylpropan-2-yl)oxy]pyridine-4-carboxylic acid |
Standard InChI | InChI=1S/C10H13NO3/c1-10(2,3)14-8-6-7(9(12)13)4-5-11-8/h4-6H,1-3H3,(H,12,13) |
Standard InChI Key | UHYLPLBJEKZQHO-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC1=NC=CC(=C1)C(=O)O |
Canonical SMILES | CC(C)(C)OC1=NC=CC(=C1)C(=O)O |
Introduction
2-(Tert-butoxy)pyridine-4-carboxylic acid is an organic compound with the chemical formula C10H13NO3 and a molecular weight of approximately 195.22 g/mol . It is characterized by a pyridine ring substituted with a tert-butoxy group and a carboxylic acid group. This compound is part of a broader class of pyridine derivatives, which are widely used in various chemical and pharmaceutical applications due to their versatility and reactivity.
Applications and Research Findings
2-(Tert-butoxy)pyridine-4-carboxylic acid is part of American Elements' comprehensive catalog of life science products, indicating its potential use in biological and chemical research . While specific applications for this compound are not extensively detailed, pyridine derivatives are commonly used in organic synthesis, pharmaceutical development, and as intermediates in the production of complex molecules.
Safety and Handling
Safety data for 2-(tert-butoxy)pyridine-4-carboxylic acid is not readily available online. It is recommended to request a Safety Data Sheet (SDS) from suppliers or manufacturers for detailed information on handling, storage, and potential hazards associated with this compound .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume